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Compound of Interest

Compound Name: CUTRIN
CAS No.: 12772-06-4
Cat. No.: B1172515
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core active ingredients utilized
in CUTRIN formulations, with a focus on their molecular targets and mechanisms of action. The
information presented is intended for a scientific audience and is supported by available clinical
and preclinical data.

Core Active Ingredients for Scalp Health and Hair
Growth

CUTRIN leverages a combination of natural Nordic extracts and advanced scientifically-
engineered molecules to address common scalp concerns and promote healthy hair growth.
The primary active ingredients can be categorized by their main function: anti-dandruff, hair
growth stimulation, and scalp barrier enhancement.

Anti-Dandruff and Scalp Soothing Agents
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Piroctone Olamine: A key ingredient in CUTRIN's anti-dandruff formulations, Piroctone Olamine
is a potent antifungal agent. Its primary molecular target is the fungal cell membrane of
Malassezia globosa, a yeast implicated in the pathogenesis of dandruff. By disrupting
ergosterol synthesis, a vital component of the fungal cell wall, Piroctone Olamine effectively
inhibits fungal proliferation, thereby reducing scalp flaking and irritation.

Celery Seed Extract (Apium graveolens): This extract is utilized for its ability to regulate sebum
production and soothe the scalp. It is rich in bioactive compounds that help to control the
scalp's microbiome and reduce itchiness.

Juniper Sprout Extract (Juniperus Communis): With its antioxidant and anti-inflammatory
properties, Juniper Sprout Extract helps to protect the scalp from environmental stressors and
reduce redness and irritation.

Pine Bark Extract (Pinus Sylvestris): A powerful antioxidant, Pine Bark Extract helps to mitigate
oxidative stress on the scalp, which can contribute to inflammation and hair follicle damage.

Hair Growth Stimulators

CUTRIN incorporates several patented and scientifically validated ingredients to combat hair
loss and stimulate new growth. These often target the hair follicle stem cells and key signaling
pathways involved in the hair growth cycle.

Anagain™ (Pisum Sativum Sprout Extract): This extract from organic pea sprouts has been
shown to reactivate hair growth by inducing dermal papilla cells. Its mechanism involves the
upregulation of specific signaling molecules, namely Noggin and Fibroblast Growth Factor-7
(FGF-7), which are crucial for initiating the anagen (growth) phase of the hair cycle.

Redensyl®: A synergistic blend of patented molecules, RedensyI® targets the hair follicle stem
cells (ORSc) and the fibroblasts from the dermal papilla (HFDPc). Its active components,
Dihydroquercetin-glucoside (DHQG) and Epigallocatechin gallate-glucoside (EGCG2),
stimulate the anagen phase and reduce inflammation.

Procapil™: This complex combines a vitaminated matrikine (Biotinyl-GHK) with apigenin and
oleanolic acid. Procapil™ targets the main causes of alopecia: poor scalp micro-circulation,
follicle aging, and follicle atrophy caused by dihydrotestosterone (DHT). Oleanolic acid inhibits
5a-reductase, the enzyme that converts testosterone to DHT, while apigenin improves scalp
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microcirculation. The Biotinyl-GHK peptide helps to anchor the hair follicle more firmly in the
scalp.

Scalp Barrier Enhancement

Ceramides: These lipid molecules are essential components of the stratum corneum, the
outermost layer of the epidermis. In scalp care, ceramides help to reinforce the skin's natural
barrier, preventing transepidermal water loss (TEWL) and protecting against external irritants. A
healthy scalp barrier is crucial for optimal hair follicle function.

Oat Oil (Avena Sativa Kernel Qil): Rich in lipids and antioxidants, Oat Oil is known for its
soothing and moisturizing properties. It helps to calm irritated scalps and strengthen the skin's
protective barrier.

Quantitative Data Summary

The following tables summarize the quantitative data available from clinical studies on the
efficacy of key CUTRIN active ingredients.

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b1172515/docs?utm_src=pdf-body#cutrin-active-ingredients-and-molecular-targets-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Ingredient

Parameter

Result

Study Details

Piroctone Olamine

Dandruff Reduction

81.7% reduction in
scalp dandruff after 6
weeks of treatment
with a 0.5% Piroctone

Olamine shampoo.[1]

[2]

Clinical study
comparing the efficacy
of Piroctone Olamine

to Zinc Pyrithione.[1]

Anagain™

Anagen/Telogen Ratio

Improvement

Increase in the
anagen to telogen
coefficient from 4 to
7.2 (a 78% increase in
hair growth) in just 3
months.[1][3]

Clinical study on
volunteers with mild to
moderate hair loss
using a 4% Anagain™

formulation.[4]

Hair Loss Reduction

(Self-Evaluation)

95% of volunteers
noticed a slight to
strong deceleration of
their hair loss.[5][4]

Self-evaluation
questionnaire from a

3-month clinical study.

[5]14]

Gene Expression

(Noggin)

85% average increase
in Noggin expression
after a 14-day
treatment with 2%
Anagain™ [4]

Gene expression
analysis on plucked
hair bulbs.[4]

Gene Expression
(FGF-7)

56% average increase
in FGF-7 expression
after a 14-day
treatment with 2%
Anagain™ [4]

Gene expression
analysis on plucked
hair bulbs.[4]

Redensyl®

Increase in Hair

Density

An average increase
of +10,200 new hairs
after 3 months.[6][7]

Clinical assessment of
volunteers with
alopecia using a
formulation with
Redensyl®.[8]
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Increase in Anagen

Hair

+9% increase in the
percentage of hair in

the anagen phase.

Decrease in Telogen

Hair

-17% decrease in the
percentage of hair in

the telogen phase.

Procapil™

Improvement in

Anagen/Telogen Ratio

Significant increase in
the anagen/telogen
ratio after 4 months of

treatment.

Placebo-controlled

clinical trial.

Hair Growth (in vitro)

At 2.5%
concentration,
Procapil™ showed a
121% greater hair
growth than the
control in cultured hair

follicles.

In vitro study on
cultured human hair

follicles.

Ceramides

Scalp Barrier Repair
(TEWL Reduction)

A 0.5% ceramide-2
analog formula
showed 82% recovery
of the skin barrier
function compared to
untreated and

undamaged skin.[9]

Study on SDS-
induced skin barrier
disruption, measuring
Transepidermal Water
Loss (TEWL).[9]

Experimental Protocols
Evaluation of Anti-Dandruff Efficacy (Piroctone Olamine)

» Methodology: A double-blind, randomized, bilateral (half-head) study design is commonly

employed.

e Subjects: Volunteers with moderate to severe dandruff.
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Procedure: Subjects use a shampoo containing the active ingredient on one half of the scalp
and a placebo or comparator shampoo on the other half, typically twice weekly for 4-6
weeks.

Assessment: The degree of dandruff is evaluated by a trained clinician before each
treatment using a standardized scoring scale. Parameters assessed include the severity and
area of scaling.

Assessment of Hair Growth (Anagain™, Redensyl®,
Procapil™)

Methodology: Phototrichogram analysis is a standard non-invasive technique.
Subjects: Volunteers with diagnosed hair loss (e.g., androgenetic alopecia).

Procedure: A small area of the scalp is clipped, and baseline images are taken. Subjects
apply the test product daily for a specified period (e.g., 3 months). New images of the same
area are taken at defined intervals.

Data Analysis: Software is used to analyze the images and quantify the number of hairs in
the anagen (growing) and telogen (resting) phases, as well as hair density and thickness.

In Vitro Hair Follicle Growth Assay: Human hair follicles are isolated and cultured in a nutrient
medium. The test ingredient is added to the medium, and the elongation of the hair follicle is
measured over several days using microscopy and image analysis.

Gene Expression Analysis (Anagain™)

Methodology: Real-time quantitative polymerase chain reaction (RT-gPCR).

Sample Collection: Hair follicles are plucked from the scalp of volunteers before and after a
treatment period.

Procedure:
o RNA is extracted from the hair bulbs.

o The RNA is reverse-transcribed into complementary DNA (CDNA).
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o RT-gPCR is performed using specific primers for the target genes (e.g., Noggin, FGF-7)
and housekeeping genes for normalization.

o Data Analysis: The relative expression levels of the target genes are calculated and
compared between the pre- and post-treatment samples.

Scalp Barrier Function Assessment (Ceramides)

e Methodology: Measurement of Transepidermal Water Loss (TEWL).
 Instrumentation: A TEWL meter with a probe is used.

e Procedure: The probe is placed on the scalp surface, and the rate of water vapor
evaporation from the skin is measured. A lower TEWL value indicates a more intact and
healthy skin barrier.

o Study Design: Measurements are taken at baseline and after a period of treatment with a
ceramide-containing formulation. Often, the barrier is intentionally disrupted (e.g., with
sodium dodecyl sulfate) to assess the reparative capabilities of the product.

Signaling Pathways and Experimental Workflows
Anagain™ Molecular Action on Hair Growth

Dermal Papilla Cells

Anagain™
(Pea Sprout Extract)

Click to download full resolution via product page

Anagain™ signaling pathway in dermal papilla cells.

Redensyl® Mechanism of Action
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Mechanism of action of Redensyl® on hair follicle cells.

Procapil™ Triple Action on Hair Loss
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The three-pronged approach of Procapil™ to combat hair loss.

Experimental Workflow for Phototrichogram Analysis
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Workflow for assessing hair growth via phototrichogram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1172515?utm_src=pdf-custom-synthesis#bc-rfq
https://www.knowde.com/stores/mibelle-biochemistry/products/anagain
https://www.clinikally.com/blogs/news/can-anagain-regrow-hair-dermatologist-explains
https://mibellebiochemistry.com/anagaintm
https://admin.vijayanmastersayurveda.com/media/clinical_study_for_anagain_230623_175634.pdf
https://morganspomade.co.uk/wp-content/uploads/Anagain-Ingredient-Dossier-1.pdf
https://perfecthairhealth.com/redensyl-capixyl-procapil-rcp-for-natural-hair-regrowth-scientific-review/
https://www.givaudan.com/fragrance-beauty/active-beauty/products/redensyl
http://www.gyermed.hu/pdf/Redensyl.pdf
https://www.cosmeticsandtoiletries.com/research/literature-data/article/21837070/restoring-hair-and-scalp-health-ceramide2-analog-for-conditioning-and-barrier-benefits
https://www.benchchem.com/product/b1172515/docs#cutrin-active-ingredients-and-molecular-targets-an-in-depth-technical-guide
https://www.benchchem.com/product/b1172515/docs#cutrin-active-ingredients-and-molecular-targets-an-in-depth-technical-guide
https://www.benchchem.com/product/b1172515/docs#cutrin-active-ingredients-and-molecular-targets-an-in-depth-technical-guide
https://www.benchchem.com/product/b1172515/docs#cutrin-active-ingredients-and-molecular-targets-an-in-depth-technical-guide
https://www.benchchem.com/product/b1172515?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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